An In-depth Technical Guide to the Thermodynamic Properties of 1,1,1,4,4,4-Hexafluoro-2-butene
An In-depth Technical Guide to the Thermodynamic Properties of 1,1,1,4,4,4-Hexafluoro-2-butene
For Researchers, Scientists, and Drug Development Professionals
Introduction
1,1,1,4,4,4-Hexafluoro-2-butene (B1366614) is a fluorinated hydrocarbon with two primary isomers, cis (HFO-1336mzz(Z)) and trans (R-1336mzz(E)). These compounds are of significant interest as next-generation refrigerants, heat transfer fluids, and foam blowing agents due to their low global warming potential (GWP) and zero ozone depletion potential (ODP). A thorough understanding of their thermodynamic properties is crucial for the design, optimization, and safety of systems utilizing these fluids. This guide provides a comprehensive database of the core thermodynamic properties of both isomers, details the experimental protocols for their determination, and visualizes the workflow for acquiring and modeling this data.
Core Thermodynamic Properties
The thermodynamic properties of the cis and trans isomers of 1,1,1,4,4,4-hexafluoro-2-butene exhibit notable differences, particularly in their boiling points and critical parameters. These differences are critical for application-specific fluid selection.
Table 1: General and Critical Properties of 1,1,1,4,4,4-Hexafluoro-2-butene Isomers
| Property | trans-1,1,1,4,4,4-Hexafluoro-2-butene (R-1336mzz(E)) | cis-1,1,1,4,4,4-Hexafluoro-2-butene (HFO-1336mzz(Z)) |
| CAS Number | 66711-86-2 | 692-49-9 |
| Molecular Weight ( g/mol ) | 164.049 | 164.056 |
| Normal Boiling Point (°C) | 7.5 | 33.4 |
| Critical Temperature (°C) | 137.7 | 171.3 |
| Critical Pressure (MPa) | 3.15 | 2.90 |
Table 2: Isochoric Heat Capacity Data
Isochoric heat capacity (Cv) measurements have been conducted for both isomers over a range of temperatures and pressures.
| Isomer | Temperature Range (K) | Pressure Range (MPa) | Number of Data Points | Relative Uncertainty |
| R-1336mzz(E) | 267 - 472 | up to 30 | 318 | 2.6% to 3.3% |
| HFO-1336mzz(Z) | 267 - 472 | up to 30 | 248 | 2.5% to 3.0% |
Note: The sample purities for these measurements were 99.96% for R-1336mzz(E) and 99.93% for HFO-1336mzz(Z) as identified by gas chromatography.[1]
Experimental Protocols for Thermodynamic Property Determination
Accurate determination of thermodynamic properties relies on precise and well-defined experimental methodologies. The following sections detail the key experimental protocols used to measure the properties of 1,1,1,4,4,4-hexafluoro-2-butene.
Pressure-Volume-Temperature (pVT) and Phase Equilibrium Studies using the Isochoric Method
The isochoric method is a fundamental technique for establishing the pVT relationship of a fluid and identifying its phase boundaries.
Methodology:
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Apparatus: A new automatic apparatus for measuring phase loops and pVT properties of natural gas mixtures in our laboratory.[2][3] It consists of an isochoric cell housed within a vacuum chamber with an isothermal shield, a high-precision pressure measurement system, an automated temperature control and measurement system, a gas manifold for sample handling, and a heating/cooling system.[2][3] The apparatus is designed to operate from 200 K to 450 K and at pressures up to 35 MPa.[2][3]
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Sample Preparation: The sample of 1,1,1,4,4,4-hexafluoro-2-butene is introduced into the isochoric cell of a known volume. The amount of the sample is determined gravimetrically or by other precise methods.
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Measurement Procedure:
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The cell is heated or cooled in a stepwise manner, allowing the system to reach thermal equilibrium at each step.
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At each equilibrium point, the temperature and pressure of the fluid are recorded.
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A series of measurements are taken along a path of constant volume (an isochore).
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The experiment is repeated for different sample loadings (different isochores) to map out the pVT surface.
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-
Data Analysis:
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The collected data points of pressure versus temperature for each isochore are plotted.
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Discontinuities in the slope of the isochores indicate a phase change, allowing for the determination of the vapor pressure curve.
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The single-phase pVT data is used to develop and validate equations of state.
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Heat Capacity Measurement using Flow Calorimetry
Flow calorimetry is employed to determine the isobaric (constant pressure) and isochoric (constant volume) heat capacities of fluids.
Methodology:
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Apparatus: A flow calorimeter consists of a heated tube through which the fluid flows at a constant rate. High-precision temperature sensors are placed at the inlet and outlet of the heated section, and the power input to the heater is accurately measured.
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Procedure:
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The 1,1,1,4,4,4-hexafluoro-2-butene fluid is pumped through the calorimeter at a precisely controlled and steady flow rate.
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A known amount of heat is supplied to the fluid by an electric heater.
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The temperature difference between the inlet and outlet of the heated section is measured once the system reaches a steady state.
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-
Calculation:
Vapor Pressure Measurement using the Burnett Method
The Burnett method is a highly accurate technique for determining the compressibility factor and vapor pressure of gases without requiring volume or mass measurements.
Methodology:
-
Apparatus: The Burnett apparatus consists of two chambers of unknown but constant volumes, connected by an expansion valve.[5] The apparatus is enclosed in a constant temperature bath.
-
Procedure:
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Initially, the first chamber is filled with the 1,1,1,4,4,4-hexafluoro-2-butene gas to a known pressure.
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The gas is then expanded into the second, evacuated chamber.
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After the system reaches thermal equilibrium, the new pressure is measured.
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This expansion process is repeated multiple times.
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-
Data Analysis:
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The series of pressure measurements are used to determine the compressibility factor of the gas at different pressures.
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The vapor pressure is determined by observing the pressure at which condensation occurs during the expansion process at a given temperature.
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Modeling of Thermodynamic Properties
The experimental data obtained from the aforementioned protocols are used to develop and validate equations of state (EoS) that can predict the thermodynamic properties of 1,1,1,4,4,4-hexafluoro-2-butene over a wide range of conditions. The Helmholtz energy EoS is a particularly powerful model for refrigerants.[6]
Workflow for Thermodynamic Property Modeling:
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Data Collection: A comprehensive set of experimental data, including pVT, heat capacity, vapor pressure, and critical parameters, is collected.
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Equation of State Development: A functional form for the Helmholtz energy is selected, and its parameters are fitted to the experimental data.
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Validation: The EoS is validated by comparing its predictions with experimental data, including data not used in the fitting process.
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Property Calculation: Once validated, the EoS can be used to calculate a wide range of thermodynamic properties, such as enthalpy, entropy, and speed of sound.
The NIST Reference Fluid Thermodynamic and Transport Properties Database (REFPROP) is a widely used software that incorporates highly accurate equations of state for many fluids, including refrigerants.[6][7][8] For R-1336mzz(E), the properties are valid for temperatures between 200 K and 410 K for pressures up to 5.7 MPa.[9] For R-1336mzz(Z), the properties are valid for temperatures between 270 K and 500 K for pressures up to 10 MPa.[10]
Visualizations
Experimental Workflow for Thermodynamic Property Determination
References
- 1. iifiir.org [iifiir.org]
- 2. researchgate.net [researchgate.net]
- 3. skoge.folk.ntnu.no [skoge.folk.ntnu.no]
- 4. researchgate.net [researchgate.net]
- 5. uolab.groups.et.byu.net [uolab.groups.et.byu.net]
- 6. Reference Fluid Thermodynamic and Transport Properties Database (REFPROP) | NIST [nist.gov]
- 7. pubs.acs.org [pubs.acs.org]
- 8. tsapps.nist.gov [tsapps.nist.gov]
- 9. R1336mzz(E) [fchartsoftware.com]
- 10. R1336mzz(Z) [fchart.com]
